Cas no 1096904-80-1 (Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-)

• Product Name: Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-
• CAS No: 1096904-80-1
• MF: C₁₂H₁₅N₃OS
• MW: 249.33200097084
• CID: 5186215
• Update Time: 2025-06-13

Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]- Chemical and Physical Properties

Names and Identifiers

• 1-{[2-(furan-2-yl)-1,3-thiazol-4-yl]methyl}piperazine
• Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-

• Inchi： 1S/C12H15N3OS/c1-2-11(16-7-1)12-14-10(9-17-12)8-15-5-3-13-4-6-15/h1-2,7,9,13H,3-6,8H2
• InChI Key： RERGJUDJRXICSC-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CO2)=NC(=C1)CN1CCNCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 248
• XLogP3: 0.9
• Topological Polar Surface Area: 69.5

Additional information on Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-

Recent Advances in the Study of Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]- (CAS: 1096904-80-1)

The compound Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-, with the CAS number 1096904-80-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique furanyl-thiazolyl-piperazine structure, has shown promising potential in various therapeutic applications, particularly in the modulation of biological targets such as kinases and GPCRs. Recent studies have explored its synthesis, pharmacological properties, and mechanisms of action, providing valuable insights for drug development.

One of the key findings from recent research is the compound's ability to act as a selective inhibitor of specific kinase pathways involved in inflammatory and oncogenic processes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-, exhibits high affinity for certain tyrosine kinases, making it a potential candidate for targeted cancer therapies. The study utilized molecular docking and in vitro assays to validate its inhibitory effects, with IC50 values in the nanomolar range.

Another notable advancement is the optimization of the compound's synthetic route to improve yield and purity. Researchers have developed a novel multi-step synthesis protocol that reduces byproduct formation and enhances scalability. This methodological improvement, detailed in a recent Organic Process Research & Development article, is critical for facilitating future preclinical and clinical studies. The protocol emphasizes the use of green chemistry principles, aligning with the growing demand for sustainable pharmaceutical manufacturing.

In addition to its kinase inhibitory properties, preliminary studies have suggested that Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]-, may also exhibit antimicrobial activity. A 2024 preprint on bioRxiv reported its efficacy against drug-resistant bacterial strains, including MRSA and Pseudomonas aeruginosa. The compound's mechanism appears to involve disruption of bacterial cell membrane integrity, a finding that could pave the way for new antibiotic development.

Despite these promising results, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that further structural modifications may be necessary to improve its metabolic stability and bioavailability. Ongoing research is focused on derivatization strategies to address these limitations while retaining its therapeutic efficacy. Collaborative efforts between academia and industry are expected to accelerate progress in this area.

In conclusion, Piperazine, 1-[[2-(2-furanyl)-4-thiazolyl]methyl]- (CAS: 1096904-80-1) represents a versatile scaffold with broad therapeutic potential. Its dual role as a kinase inhibitor and antimicrobial agent highlights its significance in modern drug discovery. Future studies will likely explore its applications in combination therapies and personalized medicine, further solidifying its position in the pharmaceutical landscape.